3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-

• IUPAC Name: 7-bromo-1,2,4,5-tetrahydro-2-benzazepin-3-one
• InChI: InChI=1S/C10H10BrNO/c11-9-3-1-8-6-12-10(13)4-2-7(8)5-9/h1,3,5H,2,4,6H2,(H,12,13)
• InChI Key: IFCGMECMILIYNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC2=C1C=C(C=C2)Br
• Molecular Formula: C10H10BrNO
• DSSTOX Substance ID: DTXSID701237293
• Molecular Weight: 240.10 g/mol
• CAS RN: 740842-85-7

Description

Synthesis Analysis

Several synthetic methods exist for preparing benzazepines, including their hydrogenated derivatives. One straightforward approach involves the use of commercially available 3-phenylpropan-1-amine, which undergoes acylation with methyl chloroformate followed by cyclization using CF3SO3H to yield 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one.

Mechanism of Action

The biological activity of benzazepines is diverse. Some derivatives exhibit promising pharmacological properties, including potential use in treating cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure. Additionally, certain benzazepines act as antibacterial agents, sodium channel blockers, and inhibitors of squalene synthase.

Synthesis routes and methods

Procedure details

To a cooled solution of 6-bromo-3,4-dihydro-1H-naphthalen-2-one (100 g, 0.44 mol) in toluene was added sodium azide (150 g, 2.2 mol) followed by addition of trifluoromethanesulfonic acid (200 mL) dropwise. When the addition was completed, the ice bath was removed and the mixture was stirred at room temperature overnight. The reaction was poured into ice-water, basified with potassium carbonate to pH >10 slowly, and then extracted with dichloromethane (1000 mL×3). The organic layers were combined and dried over sodium sulfate, and then concentrated under reduced pressure to give a residue which was separated by column chromatography on silica gel to give 35 g of crude product. It was used for next step without further purification. MS obsd. (ESI+) [(M+H)+] 240.